Cas no 1261893-68-8 (2-(3-methylsulfonylphenyl)benzoic Acid)

• Product Name: 2-(3-methylsulfonylphenyl)benzoic Acid
• CAS No: 1261893-68-8
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• MDL: MFCD18312706
• CID: 1219574
• PubChem ID: 53218432
• Update Time: 2025-04-20

2-(3-methylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylsulfonylphenyl)benzoic Acid
• MFCD18312706
• 1261893-68-8
• DTXSID60683373
• 3'-(Methanesulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-Methylsulfonylphenyl)benzoic acid, 95%

• MDL： MFCD18312706
• Inchi： 1S/C14H12O4S/c1-19(17,18)11-6-4-5-10(9-11)12-7-2-3-8-13(12)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： CRFSKLQGZLHHFH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 276.04563003g/mol
• Monoisotopic Mass: 276.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.8Ų